Cas no 328404-08-6 (1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-
• CAS No: 328404-08-6
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 1453681
• PubChem ID: 9839754
• Update Time: 2025-04-20

1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-
• 5-ethoxy-3-(3-phenylmethoxyphenyl)-1,3,4-oxadiazol-2-one
• 328404-08-6
• SCHEMBL6552559
• DTXSID70431680
• PD119453
• 3-(3-Benzyloxy-phenyl)-5-ethoxy-3H-[1,3,4]oxadiazol-2-one
• CHEMBL133897
• BDBM50138734
• 3-(3-(benzyloxy)phenyl)-5-ethoxy-1,3,4-oxadiazol-2(3H)-one

• Inchi： 1S/C17H16N2O4/c1-2-21-16-18-19(17(20)23-16)14-9-6-10-15(11-14)22-12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key： GUZKBNUSIOHJIR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)N1C(=O)OC(=N1)OCC

Computed Properties

• Exact Mass: 312.11108
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.36